Acetyl-L-Carnitine

Catalog No.
S517016
CAS No.
3040-38-8
M.F
C9H17NO4
M. Wt
203.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Acetyl-L-Carnitine

Acetyl-L-Carnitine (ALCAR) overcomes the hygroscopicity and blood-brain barrier impermeability of generic L-carnitine, providing direct acetyl-CoA donation for CNS and epigenetic studies.

Key benefits:

  • Enhances acetylcholine synthesis & mitochondrial fatty acid transport via OCTN2.
  • High physical stability prevents caking, enabling direct compression without tartrate diluents.
  • Strictly required for histone acetylation assays where L-carnitine fails.

CAS Number

3040-38-8

Product Name

Acetyl-L-Carnitine

IUPAC Name

(3R)-3-acetyloxy-4-(trimethylazaniumyl)butanoate

Molecular Formula

C9H17NO4

Molecular Weight

203.24 g/mol

InChI

InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3/t8-/m1/s1

InChI Key

RDHQFKQIGNGIED-MRVPVSSYSA-N

solubility

Very soluble in water and alcohol.

Synonyms

Acetyl Carnitine, Acetyl L Carnitine, Acetyl-L-Carnitine, Acetylcarnitine, Acetylcarnitine, (R)-Isomer, Alcar, Branigen, Carnitine, Acetyl, Levocarnitine Acetyl, Medosan

Canonical SMILES

CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Isomeric SMILES

CC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C

The exact mass of the compound Acetyl-L-carnitine is 203.1158 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as very soluble in water and alcohol.in water, 1x10+6 mg/l at 25 °c (est). Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Food and Beverages - Food - Nutrients - Micronutrients - Vitamins - Vitamin B Complex. It belongs to the ontological category of O-acetylcarnitine in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl carnitines [FA0707]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

50 mg, 1 g

Acetyl-L-Carnitine (ALCAR, CAS: 3040-38-8) is an acetylated derivative of the conditionally essential nutrient L-carnitine, primarily utilized in industrial and scientific applications requiring enhanced lipophilicity and direct acetyl-group donation [1]. Unlike the unacetylated free base, ALCAR features an acetyl moiety that facilitates efficient transport across the blood-brain barrier (BBB) via the OCTN2 transporter and serves as a direct precursor to the intracellular acetyl-CoA pool [1]. In procurement and formulation contexts, ALCAR is prioritized over standard L-carnitine due to its distinct pharmacokinetic distribution, its ability to bypass rate-limiting endogenous acetylation steps, and its improved physical stability profile in solid-state manufacturing.

Research Fit

Research-grade acetyl ester of L-carnitine, supplied as inner salt

May support mitochondrial trafficking and blood-brain barrier transport models

Key comparator for L-carnitine and propionyl-L-carnitine in CNS and PK studies

Substituting Acetyl-L-Carnitine with generic L-carnitine or its tartrate salt frequently compromises both manufacturing processability and application-specific efficacy [1]. L-carnitine free base is highly deliquescent, absorbing moisture rapidly at ambient humidity, which leads to caking and severe instability in solid dosage formulations [1]. While L-carnitine L-tartrate mitigates some hygroscopicity, it limits the active carnitine payload to approximately 68% and introduces tartaric acid, which can cause gastrointestinal distress at high doses [1]. Functionally, unacetylated L-carnitine cannot act as an acetyl donor; it fails to directly support acetylcholine synthesis or histone acetylation in acetyl-depleted environments, rendering it an ineffective substitute for neurological and epigenetic research applications [2].

Substitution Risk

CNS exposure

Acetyl-L-carnitine exhibits a CNS exposure profile that may shift relative to L-carnitine; reported brain distribution and OCTN2 affinity do not guarantee equivalent tissue partitioning for unesterified L-carnitine or propionyl-L-carnitine.

Mitochondrial dynamics

Restoration of mitochondrial movement in AβO-stressed neurons was reported only for acetyl-L-carnitine; L-carnitine and propionyl-L-carnitine did not reproduce this effect, limiting direct replacement in trafficking-focused models.

Systemic exposure

Pharmacokinetic profiles diverge markedly: AUC and half-life of acetyl-L-carnitine are lower than those of L-carnitine after oral L-carnitine administration, requiring exposure-model review before substitution.

Solid-State Formulation and Hygroscopicity

ALCAR demonstrates improved handling and processability in solid-state manufacturing compared to L-carnitine free base and L-carnitine tartrate. ALCAR can be engineered into high-load granules achieving >94% active ingredient by weight for direct compression into tablets [1]. In contrast, L-carnitine free base is extremely hygroscopic and deliquesces rapidly, while L-carnitine tartrate restricts the active carnitine base to 68% and requires the inclusion of tartaric acid, a known laxative [1].

Evidence DimensionActive ingredient loading and physical stability in solid dosage forms
Target Compound Data>94% active ingredient loading capacity without deliquescence or laxative counter-ions
Comparator Or BaselineL-carnitine tartrate (limited to 68% active carnitine base; contains tartaric acid) and L-carnitine free base (highly deliquescent)
Quantified Difference>26% higher active base loading capacity compared to tartrate salts, with elimination of tartrate-induced GI liabilities
ConditionsDirect compression tableting and granulation workflows

Enables the procurement and manufacturing of high-dose solid dosage forms without structural degradation or unwanted excipient bulk.

Neuronal trafficking
Head-to-head
ALC (5 mM) reduced stationary mitochondria and promoted reversal movement; LC and PLC showed no effect in AβO-treated rat hippocampal neurons.
Reported model-response context for mitochondrial trafficking
AβO 1 μM toxicity model; direct comparison at equal concentration

Neurological Oxidative Stress Reduction

In comparative in vivo models of aging, ALCAR exhibits distinct pharmacodynamic efficacy in the central nervous system that unacetylated L-carnitine lacks. Administration of ALCAR significantly decreases markers of lipid peroxidation (malondialdehyde, MDA) and oxidized nucleotides (oxo8dG/oxo8G) in brain tissue[1]. Equimolar administration of L-carnitine fails to produce these reductions, highlighting ALCAR's specific structural requirement for mitigating neurological oxidative damage [1].

Evidence DimensionReduction of brain malondialdehyde (MDA) and nitrotyrosine levels
Target Compound DataSignificant decrease in MDA, oxo8dG, and nitrotyrosine immunostaining in hippocampal CA1 and cortex
Comparator Or BaselineL-carnitine (no significant decrease in MDA or oxidized nucleotides at equimolar doses)
Quantified DifferenceBinary efficacy divergence (ALCAR active vs. L-carnitine inactive) for brain oxidative stress biomarkers
Conditions0.15% w/v oral administration in aged in vivo models over 4 weeks

Justifies the selection of ALCAR over standard L-carnitine for neuroprotective formulations and cognitive-focused research models.

Cmax (PK)
Head-to-head
ALC 12.9 ± 5.5 μmol/L vs LC 84.7 ± 25.2 μmol/L; 6.6-fold difference (P<0.01)
Supports exposure-model interpretation; ALC achieves lower Cmax
Healthy volunteers (n=12); 2 g oral L-carnitine dose; HPLC

Acetyl-CoA Pool Contribution and Neurotransmitter Synthesis

ALCAR acts as a direct precursor for the intracellular acetyl-CoA pool, a mechanism absent in standard L-carnitine. Upon crossing the blood-brain barrier, ALCAR is metabolized by carnitine acetyltransferase to yield free carnitine and acetyl-CoA, directly driving the synthesis of the neurotransmitter acetylcholine and supporting histone acetylation [1]. L-carnitine cannot fulfill this role without consuming endogenous acetyl-CoA, making ALCAR the mandatory selection for applications requiring concurrent carnitine supplementation and acetyl-group donation [1].

Evidence DimensionAcetyl-group donation for acetylcholine synthesis
Target Compound DataDirectly yields acetyl-CoA for acetylcholine and lipid synthesis
Comparator Or BaselineL-carnitine (requires, rather than supplies, endogenous acetyl-CoA to form acetyl-carnitine)
Quantified DifferenceALCAR provides a net positive acetyl-CoA contribution; L-carnitine provides zero direct acetyl groups
ConditionsIntracellular metabolism via carnitine acetyltransferase in neural and systemic tissues

Critical for downstream applications targeting cholinergic neurotransmission or epigenetic modulation, where unacetylated carnitine is functionally inert.

AUC & half-life
Head-to-head
ALC AUC 166.2 μmol·h/L, 16-fold lower than LC; t½ 35.9 h vs 60.3 h (P<0.01)
Supports PK model context; shorter elimination relative to L-carnitine
Same cohort; AUC0-∞ comparison
Sperm motility
Head-to-head
Acetylcarnitine improved motility and suppressed ROS vs L-carnitine; meta-analysis total motility MD 17.03%, forward motility MD 13.5%.
Reported motility improvement endpoint context
In vitro human sperm; systematic review/meta-analysis of RCTs
OCTN2 affinity
Head-to-head
ALC Km 31.3 ± 11.6 μM vs LC 33.1 ± 11.4 μM; values overlap, affinity comparable.
Supports transporter kinetics comparison; influx affinity similar
RBEC1 rat brain endothelial cells; Na+-dependent uptake
Depressive symptoms
Meta-analysis
ALC vs placebo SMD -1.10 (95% CI -1.65, -0.56); vs antidepressants SMD 0.06 (95% CI -0.22, 0.34); fewer reported adverse events.
Reported symptom-score endpoint context; comparator response similar
12 RCTs (n=791); random-effects model

High-Load Solid Dosage Manufacturing

ALCAR is the preferred choice for formulating concentrated oral solid dosage forms (tablets and capsules) where high active pharmaceutical ingredient (API) loading is required. Its higher physical stability and lower hygroscopicity compared to L-carnitine free base allow for direct compression workflows without the need to dilute the formulation with tartrate salts, thereby avoiding tartaric acid-associated gastrointestinal side effects [2].

Cholinergic and Neuroprotective Formulations

Due to its ability to cross the blood-brain barrier via the OCTN2 transporter and directly supply acetyl-CoA, ALCAR is strictly required over L-carnitine for formulations targeting cognitive support, acetylcholine synthesis, and the reduction of neurological lipid peroxidation [1].

Epigenetic and Mitochondrial Research Models

In biochemical assays and in vivo models studying histone acetylation or mitochondrial beta-oxidation, ALCAR serves as a precise, dual-action precursor. It simultaneously shuttles fatty acids and replenishes the acetyl-CoA pool, a dual function that generic L-carnitine cannot perform[1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Mitochondrial trafficking in AD models
Neuronal mitochondrial movement restoration (ALC-specific)
Axonal transport and mitochondrial dynamics endpoints
Depressive symptom research models
Reported symptom-score reduction vs placebo
Depressive symptom endpoint in RCT design
Sperm function and oxidative stress studies
Reported motility improvement vs L-carnitine
Sperm motility and ROS endpoints
OCTN2 transporter kinetics and PK modeling
Distinct AUC/t½ vs L-carnitine; similar Km
Exposure-model and BBB transport studies

Physical Description

Solid

XLogP3

0.4

Hydrogen Bond Acceptor Count

4

Exact Mass

203.11575802 Da

Monoisotopic Mass

203.11575802 Da

Heavy Atom Count

14

LogP

log Kow = -4.62 (est)

Appearance

Solid powder

Melting Point

145°C

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

6DH1W9VH8Q

Drug Indication

Acetylcarnitine is not approved for any indication in the United states and Canada, but it is approved and indicated in Italy for cerebrovascular disorders, mental function disorders, peripheral nerve disorders, diabetic neuropathy, and nutritional supplementation; Portugal for mental function disorders; Argentina for cerebral vasculopathy, nutritional supplementation, and peripheral neuropathy; Chile for dementia; Philippines for cerebrovascular disorders and mental function disorders; Australia for nutritional supplementation; and India for nutritional supplementation to increase sperm count. Acetylcarnitine also has several potential therapeutic indications for which it is still being investigated: in Norway, acetylcarnitine is in a phase IV trial for prophylactic treatment of migraines; in Italy acetylcarnitine is in a phase II trial for use in patients with type 2 Diabetes Mellitus, a phase III trial for alleviating fatigue in patients with chronic hepatitis C, and for use in patients with Minimal Hepatic Encephalopathy; in the United States acetylcarnitine is in a phase II trial for the neurodegenerative disorder Progressive Supranuclear Palsy, a phase II and III trial for reducing peripheral neuropathy in cancer patients as an adjunct to chemotherapy, a phase I and II trial for treating patients in septic shock, a phase II trial for bipolar depression, a phase II trial to reduce oxidative stress in patients with Sickle Cell disease, a phase I and II trial for chronic fatigue syndrome, and a study for preventing nerve damage in HIV patients; in China acetylcarnitine is in a phase III trial for reducing peripheral neuropathy in cancer patients as an adjunct to chemotherapy; in the United Kingdom acetylcarnitine is being investigated for preventing nerve damage in HIV patients; and in Israel acetylcarnitine is being studied for the treatment of male infertility.

Therapeutic Uses

L-Carnitine, acetyl-L-carnitine, and/or propionyl-L-carnitine may be used for replacement therapy to restore normal carnitine concn and/or a normal nonesterified-to-esterified carnitine ratio ...
/EXPL THER/ ... A recent meta-analysis of 21 double-blind clinical trials of ALC in the treatment of mild cognitive impairment and mild Alzheimer's disease showed significant efficacy vs. placebo. A meta-analysis of 4 clinical trials of LA for treatment of neuropathic deficits in diabetes showed significant efficacy vs. placebo.
/EXPL THER/ An open, cross-over study was performed on a population of 24 geriatric patients hospitalized because of depressive syndrome. They were subdivided, according to Hamilton's Scale as modified for the aged, into low- and high-score subgroups. The study period covered 2 months. Half the patients received acetylcarnitine for 1 month and placebo thereafter (Group A); the other half received placebo and acetyl-carnitine thereafter (Group B). Statistical evaluation was twofold: parametrical analysis of variance was carried out on 4 subgroups (A1, A2, B1 and B2) and analysis of the score percentage modifications before and after treatment was performed on Groups A and B. The experimental results showed that acetylcarnitine treatment was highly effective and statistically significant in subgroups A1/B1, A2/B2, A1, B1 and B2. In particular, it should be noted that depressive tendencies were significantly modified in most groups, whereas general somatic symptoms as well as anxiety, asthenia and sleep disturbances proved to be little affected. Clinical evaluation, carried out by calculation of modifications in pre- and post-treatment score percentages, provided clear evidence that acetylcarnitine was particularly effective in patients showing more serious clinical symptoms. The drug caused no side-effects at the doses and regimens used.
/EXPL THER/ ... Two multicenter clinical trials of subjects with either type 1 or type 2 diabetes found that treatment with acetyl-L-carnitine ... provided significant relief of nerve pain and improved vibration perception in those with diabetic neuropathy. The treatment was most effective in subjects with type 2 diabetes of short duration.
For more Therapeutic Uses (Complete) data for ACETYL-L-CARNITINE (22 total), please visit the HSDB record page.

Pharmacology

The complete physiological effects of acetycarnitine are still being studied. What has been discovered so far is that acetylcarinitine has positive effects on mental fatigue, neurodegenerative disorders, cognitive functions, peripheral neuropathy, and sperm motility. Specifically, in one study involving patients with HIV, patients on acetylcarnitine supplementation had increased CD4 cells, decreased lymphocyte apoptosis, improved polyneuropathy and cardiovascular damage, and decreased triglyceride and TNF alpha levels in the blood. Another study showed that acetylcarnitine increased glucose disposal in type 2 diabetic patients through possibly increasing the activity of glycogen synthase.

MeSH Pharmacological Classification

Nootropic Agents

ATC Code

N - Nervous system
N06 - Psychoanaleptics
N06B - Psychostimulants, agents used for adhd and nootropics
N06BX - Other psychostimulants and nootropics
N06BX12 - Acetylcarnitine

Mechanism of Action

The mechanisms of action of acetylcarnitine have not been fully elucidated, but it seems that the main role of acetylcarnitine is to donate an acetyl group during fatty acid metabolism to help transport fatty acids, such as acetyl CoA, into the mitochondrial matrix where fatty acid metabolism occurs. Additionally several studies have found that separate from its metabolic role, acetylcarnitine has neuromodulatory, neurotrophic, and neuroprotective effects that most likely are involved in its positive effects in neurological diseases. In its role in treating male infertility, acetylcarnitine increases the active movement of sperm cells. One study has also mentioned a role for acetylcarnitine as an antioxidant. The study found that through the receptor, tyrosine kinase A, acetylcarnitine was able to decrease the production of free radicals, peroxidation of lipids, and oxidation of proteins as well as decrease glutathione levels and increase thioredoxin.
Three primary mechanisms of action are supported by neurochemical outcome measures performed with these models and with in vitro models of acute neuronal cell death. The metabolic hypothesis is based on the oxidative metabolism of the acetyl component of acetyl-L-carnitine and is a simple explanation for the reduction in postischemic brain lactate levels and elevation of ATP seen with drug administration. The antioxidant mechanism is supported by reduction of oxidative stress markers, for example, protein oxidation, in both brain tissue and cerebrospinal fluid. The relatively uncharacterized mechanism of inhibiting excitotoxicity could be extremely important in both acute brain injury and chronic neurodegenerative disorders. New experiments performed with primary cultures of rat cortical neurons indicate that the presence of acetyl-L-carnitine significantly inhibits both acute and delayed cell death following exposure to NMDA, an excitotoxic glutamate antagonist. Finally, several other mechanisms of action are possible, including a neurotrophic effect of acetyl-L-carnitine and inhibition of mitochondrial permeability transition. While the multiple potential mechanisms of neuroprotection by acetyl-L-carnitine limit an accurate designation of the most important mode of action, they are compatible with the concept that several brain injury pathways must be inhibited to optimize therapeutic efficacy.
L-Acetylcarnitine (LAC, 100 mg/kg, sc), a drug commonly used for the treatment of painful neuropathies, substantially reduced mechanical allodynia in rats subjected to monolateral chronic constriction injury (CCI) of the sciatic nerve and also attenuated acute thermal pain in intact rats. In both cases, induction of analgesia required repeated injections of LAC, suggesting that the drug induces plastic changes within the nociceptive pathway. In both CCI- and sham-operated rats, a 24-day treatment with LAC increased the expression of metabotropic glutamate (mGlu) receptors 2 and 3 in the lumbar segment of the spinal cord, without changing the expression of mGlu1a or -5 receptors. A similar up-regulation of mGlu2/3 receptors was detected in the dorsal horns and dorsal root ganglia of intact rats treated with LAC for 5-7 days, a time sufficient for the induction of thermal analgesia. Immunohistochemical analysis showed that LAC treatment enhanced mGlu2/3 immunoreactivity in the inner part of lamina II and in laminae III and IV of the spinal cord. An increased mGlu2/3 receptor expression was also observed in the cerebral cortex but not in the hippocampus or cerebellum of LAC-treated animals. Reverse transcription-polymerase chain reaction combined with Northern blot analysis showed that repeated LAC injections selectively induced mGlu2 mRNA in the dorsal horns and cerebral cortex (but not in the hippocampus). mGlu3 mRNA levels did not change in any brain region of LAC-treated animals. To examine whether the selective up-regulation of mGlu2 receptors had any role in LAC-induced analgesia, ... the novel compound LY 341495, which is a potent and systemically active mGlu2/3 receptor antagonist /was used/. LAC-induced analgesia was largely reduced 45 to 75 min after a single injection of LY 341495 (1 mg/kg, ip) in both CCI rats tested for mechanical allodynia and intact rats tested for thermal pain. We conclude that LAC produces analgesia against chronic pain produced not only by peripheral nerve injury but also by acute pain in intact animals and that LAC-induced analgesia is associated with and causally related to a selective up-regulation of mGlu2 receptors. This offers the first example of a selective induction of mGlu2 receptors and discloses a novel mechanism for drug-induced analgesia.
... treatment of /rat/ astrocytes with acetyl-L-carnitine induces heme oxygenase-1 in a dose- and time-dependent manner and that this effect was associated with up-regulation of heat shock protein 60 as well as high expression of the redox-sensitive transcription factor Nrf2 in the nuclear fraction of treated cells. In addition, we show that addition of acetyl-L-carnitine to astrocytes, prior to proinflammatory lipopolysaccharide- and interferon-gamma-induced nitrosative stress, prevents changes in mitochondrial respiratory chain complex activity, protein nitrosation and antioxidant status induced by inflammatory cytokine insult. Given the broad cytoprotective properties of the heat shock response, molecules inducing this defense mechanism appear to be possible candidates for novel cytoprotective strategies. Particularly, manipulation of endogenous cellular defense mechanisms via acetyl-L-carnitine may represent an innovative approach to therapeutic intervention in diseases causing tissue damage, such as neurodegeneration. /It was hypothesized/ that maintenance or recovery of the activity of vitagenes may delay the aging process and decrease the risk of age-related diseases.
Peripheral neuropathies are widespread disorders induced by autoimmune diseases, drug or toxin exposure, infections, metabolic insults or trauma. Nerve damage may cause muscle weakness, altered functionalities and sensitivity, and a chronic pain syndrome characterized by allodynia and hyperalgesia. Pathophysiological mechanisms related to neuropathic disease are associated with mitochondrial dysfunctions that lead to the activation of the apoptotic cascade. In a model of peripheral neuropathy, obtained by the loose ligation of the rat sciatic nerve (CCI), we describe a nerve apoptotic state that encompasses the release of cytochrome C in the cytosol, the activation of caspase 3, and the fragmentation of the genome. Animal treatment with acetyl-L-carnitine (ALCAR), but not with L-carnitine (L-Carn) or Gabapentin, prevents apoptosis induction. ALCAR reduces cytosolic cytochrome C and caspase 3 active fragments expression in a significant manner with respect to saline treatment. Accordingly, ALCAR treatment impairs caspase 3 protease activity, as demonstrated by reduced levels of cleaved PARP. Finally, ALCAR decreases the number of piknotic nuclei. This protection correlates with the induction of X-linked inhibitor apoptosis protein (XIAP). Taken together these results show that CCI is a valuable model to investigate neuropathies-related apoptosis phenomena and that ALCAR is able to prevent regulated cell death in the damaged sciatic nerve.
For more Mechanism of Action (Complete) data for ACETYL-L-CARNITINE (11 total), please visit the HSDB record page.

Other CAS

3040-38-8

Absorption Distribution and Excretion

Acetylcarnitine supplements are absorbed in a similar manner to L-carnitine.
Acetylcarnitine is eliminated in a similar manner as L-carnitine. Both of which are eliminated by the kidneys and involve tubular secretion.
In mammals, the carnitine pool consists of nonesterified L-carnitine and many acylcarnitine esters. Of these esters, acetyl-L-carnitine is quantitatively and functionally the most significant. Carnitine homeostasis is maintained by absorption from diet, a modest rate of synthesis, and efficient renal reabsorption. Dietary L-carnitine is absorbed by active and passive transfer across enterocyte membranes. Bioavailability of dietary L-carnitine is 54-87% and is dependent on the amount of L-carnitine in the meal. Absorption of L-carnitine dietary supplements (0.5-6 g) is primarily passive; bioavailability is 14-18% of dose. Unabsorbed L-carnitine is mostly degraded by microorganisms in the large intestine. Circulating L-carnitine is distributed to two kinetically defined compartments: one large and slow-turnover (presumably muscle), and another relatively small and rapid-turnover (presumably liver, kidney, and other tissues). At normal dietary L-carnitine intake, whole-body turnover time in humans is 38-119 h. In vitro experiments suggest that acetyl-L-carnitine is partially hydrolyzed in enterocytes during absorption. In vivo, circulating acetyl-L-carnitine concentration was increased 43% after oral acetyl-L-carnitine supplements of 2 g/day, indicating that acetyl-L-carnitine is absorbed at least partially without hydrolysis. After single-dose intravenous administration (0.5 g), acetyl-L-carnitine is rapidly, but not completely hydrolyzed, and acetyl-L-carnitine and L-carnitine concentrations return to baseline within 12 h. At normal circulating l-carnitine concentrations, renal l-carnitine reabsorption is highly efficient (90-99% of filtered load; clearance, 1-3 mL/min), but displays saturation kinetics. Thus, as circulating L-carnitine concentration increases (as after high-dose intravenous or oral administration of L-carnitine), efficiency of reabsorption decreases and clearance increases, resulting in rapid decline of circulating L-carnitine concentration to baseline. Elimination kinetics for acetyl-L-carnitine are similar to those for L-carnitine. There is evidence for renal tubular secretion of both L-carnitine and acetyl-L-carnitine. Future research should address the correlation of supplement dosage, changes and maintenance of tissue L-carnitine and acetyl-L-carnitine concentrations, and metabolic and functional changes and outcomes.
Acetyl-L-carnitine (ALC), a physiological component of the L-carnitine family, has been proposed for treating Alzheimer's disease in pharmacological doses. As this condition requires prolonged therapy, its kinetics has been examined after a multiple dose regimen, involving different routes of administration, in 11 patients suffering from Senile Dementia of Alzheimer Type. The study design comprised a 3-day basal observation period, sham treatment with repeated blood sampling; treatment with 30 mg/kg iv [corrected] for 10 days (plasma kinetics was studied on the 7th day), and 50 days of 1.5 g/day [corrected] po given in three daily doses. Total acid soluble L-carnitine, L-carnitine and acetyl-L-carnitine in plasma and CSF were evaluated using an enantioselective radioenzyme assay. Short chain L-carnitine esters were calculated as the difference between total and free-L-carnitine. The plasma concentrations of individual components of the L-carnitine family did not change during the three days of the basal period, nor were they affected during the sham therapy period. Following the iv.bolus injections, the plasma concentrations showed a biphasic curve, with average t1/2 of 0.073 hr and 1.73 hr, respectively. At the end of oral treatment, plasma acetyl-L-carnitine and L-carnitine short chain esters were significantly higher than during the run-in phase. The CSF concentrations paralleled those in plasma, suggesting that ALC easily crosses the blood-brain barrier. ...
The pharmacokinetics of acetyl-L-carnitine hydrochloride were investigated in 6 healthy volunteers of both sexes after iv injection of 500 mg of the drug, expressed as inner salt. Plasma concentrations and urinary excretion of acetyl-L-carnitine (A), L-carnitine (B) and total acid soluble L-carnitine fraction were evaluated over a period lasting from 24 h before to 48 h after the administration. Plasma concentrations of A increased quickly after administration and then declined reaching base values within 12 h. Conversely, plasma concentrations of B rose more slowly, reaching a peak in 30-60 min, and then declined to base values within 24 h. Most of the injected dose of acetyl-L-carnitine was recovered in the urine during the first 24 h after administration as B and A. Mean renal clearance of both A and B during the first 12 h after injection was higher than the base values, suggesting the presence of a saturable tubular reabsorption process which may counterbalance major changes occurring in plasma concentrations of L-carnitine pattern. /Acetyl-L-carnitine hydrochloride/
L-carnitine and its short-, medium- and long-chain acyl esters constitute the L-carnitine family. These compounds in the body are equilibrated according to a homeostatic equilibrium preserved and, when impaired, restored by a dynamic inter-exchange between L-carnitine and its esters, catalysed by carnitine acyl transferases, and a tubular reabsorption process with differentiated thresholds for each component. The interaction of these compounds with albumin and plasma proteins of rats, dogs and humans was carefully investigated by means of ultrafiltration and gel filtration techniques. Results obtained demonstrate that L-carnitine and its short-chain esters, namely acetyl-L-carnitine and propionyl-L-carnitine, do not interact with either albumin or plasma proteins; octanoyl-L-carnitine interacts in a measurable even if poor extent (12-30%), whereas palmitoyl-L-carnitine, a molecule with a detergent activity, is completely bound to albumin and plasma proteins.
For more Absorption, Distribution and Excretion (Complete) data for ACETYL-L-CARNITINE (8 total), please visit the HSDB record page.

Metabolism Metabolites

L-carnitine participates in a reversible transesterification reaction, in which an acyl group is transferred from coenzyme A to the hydroxyl group of L-carnitine ... Acetyl-L-carnitine ... is biosynthesized in this manner.
Acetyl-L-carnitine (ALC) is an ester of the trimethylated amino acid, L-carnitine, and is synthesized in the human brain, liver, and kidney by the enzyme ALC-transferase.
... Experimental studies have shown that in rats and humans, kidneys are able to synthesize acetyl-L-carnitine from L-carnitine and either acetoacetate or beta-hydroxybutyrate ...

Associated Chemicals

DL-Acetylcarnitine;870-77-9

Wikipedia

Acetylcarnitine

Use Classification

Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl carnitines [FA0707]

Methods of Manufacturing

... Acetylation of L-carnitine.
Preparation from carnitine extracted from meat.

Analytic Laboratory Methods

Analyte: acetylcarnitine; matrix: bulk material; procedure: high-performance liquid chromatography with fluorescence detection at 485 nm (excitation) and 540 nm (emission); limit of detection: 100 fento mole

Clinical Laboratory Methods

Analyte: acetylcarnitine; matrix: blood (plasma); procedure: capillary electrophoresis with fluorescence detection at 320 nm (excitation) and 405 nm (emission); limit of detection: <1 uM
Analyte: acetylcarnitine; matrix: blood (plasma); procedure: high-performance liquid chromatography with fluorescence detection at 340 nm (excitation) and 475 nm (emission); limit of detection: 240 nM
Analyte: acetylcarnitine; matrix: blood (plasma); procedure: high-performance liquid chromatography with fluorescence detection at 248 nm (excitation) and 418 nm (emission); limit of detection: 5 uM
Analyte: acetylcarnitine; matrix: blood (plasma); procedure: high-performance liquid chromatography with ultraviolet detection at 260 nm; limit of detection: 10 nmole/mL
For more Clinical Laboratory Methods (Complete) data for ACETYL-L-CARNITINE (7 total), please visit the HSDB record page.

Interactions

... A ... study on 56 infertile males ... found the combination of L-carnitine ... and acetyl-L-carnitine ... led to significant improvement in sperm motility.
... combined administration of N-acetyl cysteine (an antioxidant and glutathione precursor that protects against A beta neurotoxicity), acetyl-L-carnitine (which raises ATP levels, protects mitochondria, and buffers A beta neurotoxicity), and S-adenosylmethionine (which facilitates glutathione usage and maintains acetylcholine levels) enhanced or maintain cognitive function, and attenuated or prevented aggression, in mouse models of aging and neurodegeneration. Enhancement of cognitive function was rapidly reversed upon withdrawal of the formulation and restored following additional rounds of supplementation. Behavioral abnormalities correlated with a decline in acetylcholine, which was also prevented by this nutriceutical combination, suggesting that neurotransmitter imbalance may contribute to their manifestation. Treatment with this nutriceutical combination was able to compensate for lack of dietary folate and vitamin E, coupled with administration of dietary iron as a pro-oxidant (which collectively increase homocysteine and oxidative damage to brain tissue), indicating that it provided antioxidant neuroprotection. ...
Both HIV infection per se and antiretroviral drugs might contribute to oxidative stress and mitochondrial dysfunctions. ... /This/ study ... assessed zidovudine, stavudine and didanosine on U937 and CEM cell lines. All these drugs induced apoptosis and increased intracellular hydrogen peroxide but not superoxide anions. The addition of acetyl-l-carnitine (ALC) was able to prevent the pro-oxidant effect of the drugs tested. Supplementation with ALC, deficient in certain cohorts of HIV-infected individuals, especially on high active antiretroviral therapy regimen, has been associated with favorable effects. These data suggest that one of these effects could be a direct anti-oxidant action.
Beagle dogs between 7.6 and 8.8 years of age administered a twice daily supplement of alpha-lipoic acid (LA) and acetyl-L-carnitine (ALC) over approximately 2 months made significantly fewer errors in reaching the learning criterion on two landmark discrimination tasks compared to controls administered a methylcellulose placebo. Testing started after a 5 day wash-in. The dogs were also tested on a variable delay version of a previously acquired spatial memory task; results were not significant. The improved performance on the landmark task of dogs supplemented with LA + ALC provides evidence of the effectiveness of this supplement in improving discrimination and allocentric spatial learning. /It was suggested/ that long-term maintenance on LA and ALC may be effective in attenuating age-associated cognitive decline by slowing the rate of mitochondrial decay and cellular aging.
For more Interactions (Complete) data for ACETYL-L-CARNITINE (9 total), please visit the HSDB record page.
1: Serhiyenko VA, Serhiyenko AA. Cardiac autonomic neuropathy: Risk factors, diagnosis and treatment. World J Diabetes. 2018 Jan 15;9(1):1-24. doi: 10.4239/wjd.v9.i1.1. Review. PubMed PMID: 29359025; PubMed Central PMCID: PMC5763036.
2: Chiechio S, Canonico PL, Grilli M. l-Acetylcarnitine: A Mechanistically Distinctive and Potentially Rapid-Acting Antidepressant Drug. Int J Mol Sci. 2017 Dec 21;19(1). pii: E11. doi: 10.3390/ijms19010011. Review. PubMed PMID: 29267192.
3: Phillipson OT. Alpha-synuclein, epigenetics, mitochondria, metabolism, calcium traffic, & circadian dysfunction in Parkinson's disease. An integrated strategy for management. Ageing Res Rev. 2017 Nov;40:149-167. doi: 10.1016/j.arr.2017.09.006. Epub 2017 Oct 3. Review. PubMed PMID: 28986235.
4: Sergi G, Pizzato S, Piovesan F, Trevisan C, Veronese N, Manzato E. Effects of acetyl-L-carnitine in diabetic neuropathy and other geriatric disorders. Aging Clin Exp Res. 2017 May 22. doi: 10.1007/s40520-017-0770-3. [Epub ahead of print] Review. PubMed PMID: 28534301.
5: Mohammadi M, Hajhossein Talasaz A, Alidoosti M. Preventive effect of l-carnitine and its derivatives on endothelial dysfunction and platelet aggregation. Clin Nutr ESPEN. 2016 Oct;15:1-10. doi: 10.1016/j.clnesp.2016.06.009. Epub 2016 Jun 27. Review. PubMed PMID: 28531771.
6: Greenlee H, DuPont-Reyes MJ, Balneaves LG, Carlson LE, Cohen MR, Deng G, Johnson JA, Mumber M, Seely D, Zick SM, Boyce LM, Tripathy D. Clinical practice guidelines on the evidence-based use of integrative therapies during and after breast cancer treatment. CA Cancer J Clin. 2017 May 6;67(3):194-232. doi: 10.3322/caac.21397. Epub 2017 Apr 24. Review. PubMed PMID: 28436999.
7: Chen N, Yang M, Zhou M, Xiao J, Guo J, He L. L-carnitine for cognitive enhancement in people without cognitive impairment. Cochrane Database Syst Rev. 2017 Mar 26;3:CD009374. doi: 10.1002/14651858.CD009374.pub3. Review. PubMed PMID: 28349514.
8: Snyder MJ, Gibbs LM, Lindsay TJ. Treating Painful Diabetic Peripheral Neuropathy: An Update. Am Fam Physician. 2016 Aug 1;94(3):227-34. Review. PubMed PMID: 27479625.
9: Meister R, von Wolff A, Mohr H, Härter M, Nestoriuc Y, Hölzel L, Kriston L. Comparative Safety of Pharmacologic Treatments for Persistent Depressive Disorder: A Systematic Review and Network Meta-Analysis. PLoS One. 2016 May 17;11(5):e0153380. doi: 10.1371/journal.pone.0153380. eCollection 2016. Review. PubMed PMID: 27187783; PubMed Central PMCID: PMC4871495.
10: Jawaro T, Yang A, Dixit D, Bridgeman MB. Management of Hepatic Encephalopathy: A Primer. Ann Pharmacother. 2016 Jul;50(7):569-77. doi: 10.1177/1060028016645826. Epub 2016 Apr 28. Review. PubMed PMID: 27126547.
11: Traina G. The neurobiology of acetyl-L-carnitine. Front Biosci (Landmark Ed). 2016 Jun 1;21:1314-29. Review. PubMed PMID: 27100509.
12: Bortolato B, Miskowiak KW, Köhler CA, Maes M, Fernandes BS, Berk M, Carvalho AF. Cognitive remission: a novel objective for the treatment of major depression? BMC Med. 2016 Jan 22;14:9. doi: 10.1186/s12916-016-0560-3. Review. PubMed PMID: 26801406; PubMed Central PMCID: PMC4724131.
13: Choi SH, Choi CH. Noise-Induced Neural Degeneration and Therapeutic Effect of Antioxidant Drugs. J Audiol Otol. 2015 Dec;19(3):111-9. doi: 10.7874/jao.2015.19.3.111. Epub 2015 Dec 18. Review. PubMed PMID: 26771008; PubMed Central PMCID: PMC4704551.
14: Brami C, Bao T, Deng G. Natural products and complementary therapies for chemotherapy-induced peripheral neuropathy: A systematic review. Crit Rev Oncol Hematol. 2016 Feb;98:325-34. doi: 10.1016/j.critrevonc.2015.11.014. Epub 2015 Nov 23. Review. PubMed PMID: 26652982; PubMed Central PMCID: PMC4727999.
15: Pessoa BL, Escudeiro G, Nascimento OJ. Emerging Treatments for Neuropathic Pain. Curr Pain Headache Rep. 2015 Dec;19(12):56. doi: 10.1007/s11916-015-0530-z. Review. PubMed PMID: 26530058.
16: Livingstone N, Hanratty J, McShane R, Macdonald G. Pharmacological interventions for cognitive decline in people with Down syndrome. Cochrane Database Syst Rev. 2015 Oct 29;(10):CD011546. doi: 10.1002/14651858.CD011546.pub2. Review. PubMed PMID: 26513128.
17: Onysko M, Legerski P, Potthoff J, Erlandson M. Targeting neuropathic pain: consider these alternatives. J Fam Pract. 2015 Aug;64(8):470-5. Review. PubMed PMID: 26485261.
18: Li S, Laher I. Exercise Pills: At the Starting Line. Trends Pharmacol Sci. 2015 Dec;36(12):906-17. doi: 10.1016/j.tips.2015.08.014. Epub 2015 Oct 2. Review. PubMed PMID: 26439443.
19: Hadera MG, McDonald T, Smeland OB, Meisingset TW, Eloqayli H, Jaradat S, Borges K, Sonnewald U. Modification of Astrocyte Metabolism as an Approach to the Treatment of Epilepsy: Triheptanoin and Acetyl-L-Carnitine. Neurochem Res. 2016 Feb;41(1-2):86-95. doi: 10.1007/s11064-015-1728-5. Epub 2015 Oct 3. Review. PubMed PMID: 26433381.
20: Iozzo P. Metabolic imaging in obesity: underlying mechanisms and consequences in the whole body. Ann N Y Acad Sci. 2015 Sep;1353:21-40. doi: 10.1111/nyas.12880. Epub 2015 Sep 3. Review. PubMed PMID: 26335600.

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